Cas no 50649-59-7 (4-Pentylphenyl 4-methylbenzoate)

4-Pentylphenyl 4-methylbenzoate Properties

Names and Identifiers

• 4-Pentylphenyl 4-methylbenzoate
• p-Amylphenyl p-toluate
• 4-pentylphenyl p-toluate
• 665754_ALDRICH
• AC1O54ZD
• EINECS 256-683-2
• p-Pentylphenyl p-methylbenzoate
• SureCN3624271
• 4-pentylphenyl-4'-methylbenzoate
• 4-n-Pentylphenyl-4-methylbenzoate
• (4-pentylphenyl) 4-methylbenzoate
• Benzoic acid, 4-methyl-, 4-pentylphenyl ester
• 4-methylbenzoic acid-4'-(n-pentyl)phenol ester
• 4-n-Pentylphenyl 4-methylbenzoate
• 4-Pentylphenyl-4'-methyl benzoate
• 4-Pentylphenyl 4-methylbenzoate, 97%
• CS-W012260
• SCHEMBL3624271
• AKOS015917695
• 4-Methyl-benzoic acid 4-pentyl-phenyl ester
• W-105940
• DS-12623
• MFCD01076322
• FT-0650012
• 50649-59-7
• NS00032112
• SY240013
• DTXSID40198692
• 4-Pentylphenyl p-toluate
• OFNFLSYTTLXGBM-UHFFFAOYSA-N
• +Expand

• MDL： MFCD01076322
• InChIKey： OFNFLSYTTLXGBM-UHFFFAOYSA-N
• Inchi： 1S/C19H22O2/c1-3-4-5-6-16-9-13-18(14-10-16)21-19(20)17-11-7-15(2)8-12-17/h7-14H,3-6H2,1-2H3
• SMILES： O(C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 282.16206
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 282.161979940g/mol
• Heavy Atom Count: 21
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Melting Point: 34-38 °C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c